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Compound of Interest

Compound Name: Bobcat339

Cat. No.: B606307 Get Quote

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed, step-by-step guidance for the safe handling and proper

disposal of Bobcat339, a cytosine-based TET enzyme inhibitor. Adherence to these protocols

is critical to ensure personnel safety and prevent environmental contamination, given the

compound's hazardous properties.

Immediate Safety and Hazard Information
Bobcat339 is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life, with long-lasting

effects.[1]

Due to its high aquatic toxicity, Bobcat339 and its solutions must never be disposed of down

the drain.[1][2][3] All waste streams containing this compound must be collected and managed

as hazardous chemical waste.[1][3]

Chemical and Physical Properties
A summary of key identifying information for Bobcat339 is provided below.
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Property Value Reference

IUPAC Name
4-amino-5-chloro-1-(3-

phenylphenyl)pyrimidin-2-one
[4]

CAS Number 2280037-51-4 [1][5]

Molecular Formula C₁₆H₁₂ClN₃O [4][6]

Molecular Weight 297.74 g/mol [4][6]

Solubility Soluble in DMSO [3][4]

Core Disposal Protocol
The proper disposal of Bobcat339 involves a multi-step process focused on waste

segregation, collection, and transfer to an approved waste management facility, typically

coordinated through your institution's Environmental Health & Safety (EHS) department.

Step 1: Segregate All Bobcat339 Waste Streams
Proper segregation at the point of generation is the foundation of safe disposal. Never mix

Bobcat339 waste with non-hazardous trash or other incompatible chemical waste streams.[4]

[5]

Three primary types of Bobcat339 waste must be collected separately:

Solid Waste: Unused or expired pure Bobcat339 powder.

Liquid Waste: Solutions containing Bobcat339 (e.g., stock solutions in DMSO, experimental

media).

Contaminated Labware: Items that have come into direct contact with Bobcat339 (e.g.,

pipette tips, tubes, gloves, flasks).

Step 2: Collect and Label Hazardous Waste
Use only designated, leak-proof, and chemically compatible containers for waste collection.[3]

[5]
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For Solid Waste: Collect in a clearly labeled, sealed container. The original manufacturer's

container can be used if it is empty of all but trace amounts of the product.

For Liquid Waste: Use a dedicated hazardous waste container, compatible with the solvent

used (e.g., a polyethylene container for DMSO solutions).

Crucially, label the container with a "Hazardous Waste" tag, listing all constituents by their

full chemical name and approximate percentages (e.g., "Bobcat339, Dimethyl Sulfoxide").

[3]

Keep the container sealed except when adding waste.[3][5] Store in a designated satellite

accumulation area within the lab.[4]

For Contaminated Labware: Collect disposable items in a designated, lined container clearly

marked as "Bobcat339 Contaminated Waste." Sharps (needles, scalpels) must be placed in

a puncture-resistant sharps container.

Step 3: Disposal of Empty Containers
Empty containers that once held Bobcat339 must be managed carefully due to the residue.

Triple-Rinse Procedure: The container must be rinsed three times with a suitable solvent

(e.g., DMSO, followed by ethanol or isopropanol) to remove all residues.[1][6]

Collect Rinsate: The first rinse solution must be collected and disposed of as hazardous

liquid waste.[3] Subsequent rinses may also require collection depending on local

institutional policies.

Deface Label: After rinsing and air-drying, completely deface or remove the original label.[1]

[3]

Final Disposal: The clean, defaced container can then typically be disposed of with normal

laboratory glass or plastic waste.[7]

Step 4: Arrange for Waste Pickup
Once your hazardous waste container is full, or as per your institution's guidelines, contact your

EHS department to arrange for a hazardous waste pickup.[1] Do not attempt to transport or
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dispose of the waste yourself.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for handling

materials potentially contaminated with Bobcat339.

Generation

Waste Identification

Segregation & Collection

DecontaminationFinal Disposal

Material Generation
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Caption: Waste disposal workflow for Bobcat339.

Logical Pathway for Safe Disposal
This diagram outlines the logical relationships and mandatory steps for ensuring compliance

and safety when disposing of Bobcat339.
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Caption: Logical steps for Bobcat339 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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